1-(4-(3-((6-(Dimethylamino)pyridazin-3-yl)oxy)pyrrolidine-1-carbonyl)piperidin-1-yl)ethanone

• IUPAC Name: 1-[4-[3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidine-1-carbonyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C18H27N5O3/c1-13(24)22-9-6-14(7-10-22)18(25)23-11-8-15(12-23)26-17-5-4-16(19-20-17)21(2)3/h4-5,14-15H,6-12H2,1-3H3
• InChI Key: TYINKFXMXCXLLM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)N2CCC(C2)OC3=NN=C(C=C3)N(C)C
• Molecular Formula: C18H27N5O3
• Molecular Weight: 361.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is quite complex, involving several different functional groups. It contains a pyridazin ring, which is a type of diazole. It also contains a pyrrolidine ring and a piperidine ring, both of which are types of heterocyclic amines.

Scientific Research Applications

Hydrogen-bonding Patterns in Enaminones

Research on compounds such as (2Z)-1-(4-bromophenyl)-2-(pyrrolidin-2-ylidene)ethanone and its analogues has shown significant hydrogen bonding interactions, which play a crucial role in stabilizing their crystal structures. These interactions include bifurcated intra- and intermolecular hydrogen bonding, as well as additional weak interactions like C-H...Br, Br...O, C-H...π, and C-H...O, contributing to the formation of centrosymmetric dimers and chains along specific directions within the crystal lattice (Balderson et al., 2007).

Novel Syntheses of Pyridazinone Derivatives

The synthesis of novel pyridazinone derivatives through reactions involving compounds like 4-cyano-5,6-dimethyl-3-pyridazinone has been reported. These syntheses involve multiple steps, including cycloalkylation and reactions with thiourea, leading to the formation of various heterocyclic compounds with potential antimicrobial and anticancer activities (Gaby et al., 2003).

Antimicrobial Activity of Pyridazinone Derivatives

Studies have also explored the antimicrobial activities of specific pyridazinone derivatives, indicating that these compounds can exhibit significant antimicrobial properties against a range of microorganisms. The structure-activity relationship in these compounds is crucial for their effectiveness as antimicrobial agents (Salimon et al., 2011).

Applications in Supramolecular Assemblies

Research involving 1,2,4,5-benzenetetracarboxylic acid and aza donor molecules has led to the synthesis and characterization of supramolecular assemblies with potential applications in materials science. These assemblies can be categorized into host-guest systems and molecular tapes, demonstrating the versatility of hydrogen bonding and π-π interactions in designing complex structures (Arora & Pedireddi, 2003).